Cas no 149633-74-9 (α-D-Glucopyranuronamide, O-[N-(2-hydroxy-5-oxo-1-cyclopenten-1-yl)-β-D-galactopyranuronamidosyl]-(1→4)-O-2-(acetylamino)-2,6-dideoxy-β-D-glucopyranosyl-(1→4)-O-2-(acetylamino)-2-deoxy-β-D-glucopyranosyl-(1→2)-4-C-methyl-, 3-carbamate 1-[(2R)-2-carboxy-2-[[(2Z,6E,13E)-3,8,8,14,18-pentamethyl-11-methy...)

• Product Name: α-D-Glucopyranuronamide, O-[N-(2-hydroxy-5-oxo-1-cyclopenten-1-yl)-β-D-galactopyranuronamidosyl]-(1→4)-O-2-(acetylamino)-2,6-dideoxy-β-D-glucopyranosyl-(1→4)-O-2-(acetylamino)-2-deoxy-β-D-glucopyranosyl-(1→2)-4-C-methyl-, 3-carbamate 1-[(2R)-2-carboxy-2-[[(2Z,6E,13E)-3,8,8,14,18-pentamethyl-11-methy...
• CAS No: 149633-74-9
• MF: C₆₃N₅O₂₉P
• MW: 1321.66397666931
• CID: 1322141
• Update Time: 2024-03-01

α-D-Glucopyranuronamide, O-[N-(2-hydroxy-5-oxo-1-cyclopenten-1-yl)-β-D-galactopyranuronamidosyl]-(1→4)-O-2-(acetylamino)-2,6-dideoxy-β-D-glucopyranosyl-(1→4)-O-2-(acetylamino)-2-deoxy-β-D-glucopyranosyl-(1→2)-4-C-methyl-, 3-carbamate 1-[(2R)-2-carboxy-2-[[(2Z,6E,13E)-3,8,8,14,18-pentamethyl-11-methy... Chemical and Physical Properties

Names and Identifiers

• (2R)-3-{[{[(2R,3R,4R,5S,6S)-3-{[(2S,3R,4R,5S,6R)-3-(acetylamino)-5-{[(2S,3R,4R,5S,6R)-3-(acetylamino)-4-hydroxy-6-methyl-5-({(2R,3R,4S,5R,6S)-3,4,5-trihydroxy-6-[(2-hydroxy-5-oxocyclopent-1-en-1-yl)carbamoyl]tetrahydro-2H-pyran-2-yl}oxy)tetrahydro-2H-pyra
• 6E-O-De-b-D-glucopyranosylmoenomycin A
• Moenomycin C4
• α-D-Glucopyranuronamide, O-[N-(2-hydroxy-5-oxo-1-cyclopenten-1-yl)-β-D-galactopyranuronamidosyl]-(1→4)-O-2-(acetylamino)-2,6-dideoxy-β-D-glucopyranosyl-(1→4)-O-2-(acetylamino)-2-deoxy-β-D-glucopyranosyl-(1→2)-4-C-methyl-, 3-carbamate 1-[(2R)-2-carboxy-2-[[(2Z,6E,13E)-3,8,8,14,18-pentamethyl-11-methy...

• Inchi： 1S/C63N5O29P/c1-29(2)15-14-17-30(3)18-19-32(5)22-25-62(9,10)24-13-12-16-31(4)23-26-87-39(56(81)82)28-88-98(85,86)97-60-51(52(96-61(65)83)63(11,84)53(95-60)54(64)79)94-58-42(67-35(8)71)44(75)49(38(27-69)90-58)92-57-41(66-34(7)70)43(74)48(33(6)89-57)91-59-47(78)45(76)46(77)50(93-59)55(80)68-40-36(72)20-21-37(40)73
• InChI Key： MEGGOVSTQVATNQ-UHFFFAOYSA-N
• SMILES： [C][C]1[C](O[C]2[C]([O])[C]([O])[C]([O])[C](C([N]C3C(=O)[C][C]C=3[O])=O)O2)[C]([O])[C]([N]C(=O)[C])[C](O[C]2[C]([C][O])O[C](O[C]3[C](OC(=O)[N])C([O])([C])[C](C(=O)[N])O[C]3OP(O[C][C](C(=O)[O])O[C][C]=C([C][C][C]=[C]C([C][C]C([C][C]=C([C][C]/[C]=C(\[C])/[C])[C])=[C])([C])[C])[C])(=O)[O])[C]([N]C(=O)[C])[C]2[O])O1 |^1:0,1,2,4,5,6,7,8,9,10,11,13,20,23,24,25,26,29,30,32,33,35,37,39,40,46,47,48,53,58,61,64,68,69,75,79,81,82,83,85,86,87,89,90,91,94,95,96,^4:17,18,34,44,51,57,63,66,67,71,72,74,77,78,84|